Cas no 62089-18-3 ([1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide)
62089-18-3 structure
Product Name:[1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide
CAS No:62089-18-3
MF:C8H6N2O4
MW:194.144241809845
CID:458625
PubChem ID:12327822
Update Time:2025-04-19
[1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- [1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide
- 3-oxido-6,7-dihydro-[1,4]dioxino[2,3-f][2,1,3]benzoxadiazol-3-ium
- DTXSID70489929
- 62089-18-3
- 1-Oxo-6,7-dihydro-1lambda~5~-[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole
- 6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazol-1-ium-1-olate
- AKOS005605851
- 6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole 1-oxide
-
- Inchi: 1S/C8H6N2O4/c11-10-6-4-8-7(12-1-2-13-8)3-5(6)9-14-10/h3-4H,1-2H2
- InChI Key: YQKUBMGFQVVUDJ-UHFFFAOYSA-N
- SMILES: O1CCOC2=CC3C(C=C12)=[N+]([O-])ON=3
Computed Properties
- Exact Mass: 194.03278
- Monoisotopic Mass: 194.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 71.43
[1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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